Cas no 927679-40-1 (6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine)

• Product Name: 6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine
• CAS No: 927679-40-1
• MF: C₁₆H₁₆ClN₅
• MW: 313.784741401672
• CID: 2108088
• Update Time: 2023-11-18

6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine
• CID 89376231
• 4-Pyrimidinamine, 2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)-6-(phenylmethyl)-

• Inchi： 1S/C16H16ClN5/c1-2-12-9-15(22-21-12)19-14-10-13(18-16(17)20-14)8-11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3,(H2,18,19,20,21,22)
• InChI Key： ZPQBTIVLMABGQL-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(CC2C=CC=CC=2)=N1)NC1C=C(CC)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 337
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 567.2±50.0 °C(Predicted)
• pka: 14.09±0.10(Predicted)